simplexin
simplexin
Simplexin is an organic molecular entity. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
1404-62-2
VCID:
VC0071974
InChI:
InChI=1S/C30H44O8/c1-6-7-8-9-10-11-12-13-28-36-23-21-24-27(16-31,35-24)25(33)29(34)20(14-18(4)22(29)32)30(21,38-28)19(5)15-26(23,37-28)17(2)3/h14,19-21,23-25,31,33-34H,2,6-13,15-16H2,1,3-5H3/t19-,20-,21-,23-,24+,25-,26-,27+,28-,29-,30+/m1/s1
SMILES:
CCCCCCCCCC12OC3C4C5C(O5)(C(C6(C(C4(O1)C(CC3(O2)C(=C)C)C)C=C(C6=O)C)O)O)CO
Molecular Formula:
C30H44O8
Molecular Weight:
532.7 g/mol
simplexin
CAS No.: 1404-62-2
Main Products
VCID: VC0071974
Molecular Formula: C30H44O8
Molecular Weight: 532.7 g/mol
CAS No. | 1404-62-2 |
---|---|
Product Name | simplexin |
Molecular Formula | C30H44O8 |
Molecular Weight | 532.7 g/mol |
IUPAC Name | (1R,2R,6S,7S,8R,10S,11S,12R,14S,16R,18R)-6,7-dihydroxy-8-(hydroxymethyl)-4,18-dimethyl-14-nonyl-16-prop-1-en-2-yl-9,13,15,19-tetraoxahexacyclo[12.4.1.01,11.02,6.08,10.012,16]nonadec-3-en-5-one |
Standard InChI | InChI=1S/C30H44O8/c1-6-7-8-9-10-11-12-13-28-36-23-21-24-27(16-31,35-24)25(33)29(34)20(14-18(4)22(29)32)30(21,38-28)19(5)15-26(23,37-28)17(2)3/h14,19-21,23-25,31,33-34H,2,6-13,15-16H2,1,3-5H3/t19-,20-,21-,23-,24+,25-,26-,27+,28-,29-,30+/m1/s1 |
Standard InChIKey | JAQJQYMDHBSCKO-JDVVNZBPSA-N |
Isomeric SMILES | CCCCCCCCC[C@]12O[C@@H]3[C@@H]4[C@H]5[C@](O5)([C@H]([C@]6([C@H]([C@@]4(O1)[C@@H](C[C@@]3(O2)C(=C)C)C)C=C(C6=O)C)O)O)CO |
SMILES | CCCCCCCCCC12OC3C4C5C(O5)(C(C6(C(C4(O1)C(CC3(O2)C(=C)C)C)C=C(C6=O)C)O)O)CO |
Canonical SMILES | CCCCCCCCCC12OC3C4C5C(O5)(C(C6(C(C4(O1)C(CC3(O2)C(=C)C)C)C=C(C6=O)C)O)O)CO |
Description | Simplexin is an organic molecular entity. It has a role as a metabolite. |
Synonyms | simplexin |
PubChem Compound | 119045 |
Last Modified | Nov 11 2021 |
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